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Compound of Interest

Compound Name: 2-Bromo-4'-hydroxyacetophenone

Cat. No.: B064651

Introduction

2-Bromo-4'-hydroxyacetophenone is a highly versatile bifunctional molecule that serves as a
crucial starting material and intermediate in a wide array of organic syntheses. Its unique
structure, featuring a reactive a-bromoketone moiety and a phenolic hydroxyl group, allows for
diverse chemical transformations, making it an invaluable tool for medicinal chemists and
researchers in drug development. This document provides a comprehensive overview of its
applications, including detailed experimental protocols and reaction data, for the synthesis of
various biologically active compounds such as chalcones, thiazoles, phenacyl esters, and
benzodiazepine derivatives.

Key Applications

The strategic placement of the bromine atom and the hydroxyl group on the acetophenone
scaffold enables 2-Bromo-4'-hydroxyacetophenone to participate in a variety of reactions,
including nucleophilic substitution, condensation, and cyclization reactions. This versatility has
been exploited to synthesize a range of heterocyclic and non-heterocyclic compounds with
significant therapeutic potential.

Synthesis of Chalcones

Chalcones, characterized by an open-chain flavonoid structure with a 1,3-diaryl-2-propen-1-
one core, are well-known for their broad spectrum of biological activities, including
antimicrobial, anti-inflammatory, and anticancer properties.[1] The Claisen-Schmidt
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condensation of 2-Bromo-4'-hydroxyacetophenone with various aromatic aldehydes provides
a straightforward and efficient route to novel chalcone derivatives.[2][3]

Reaction Scheme:
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Solvent (e.g., Acetone)

2-Bromo-4'-hydroxyacetophenone Carboxylic Acid

Nucleophilic
Substitution
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Functionalization

@-4’-hydroxyacetophenone

Step 1:
Nucleophilic Substitution

Amine Nucleophile

Intermediate

Step 2:
Intramolecular Cyclization

Cyclization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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